Cas no 72214-41-6 ((2E)-3-[(1R,2S,5S)-2-methyl-5-(1-methylethyl)cyclohexyl]prop-2-enenitrile)

(2E)-3-[(1R,2S,5S)-2-methyl-5-(1-methylethyl)cyclohexyl]prop-2-enenitrile structure
72214-41-6 structure
Product Name:(2E)-3-[(1R,2S,5S)-2-methyl-5-(1-methylethyl)cyclohexyl]prop-2-enenitrile
CAS No:72214-41-6
MF:C13H21N
MW:191.3125436306
CID:1753776
PubChem ID:6450422
Update Time:2025-04-21

(2E)-3-[(1R,2S,5S)-2-methyl-5-(1-methylethyl)cyclohexyl]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-[(1R,2S,5S)-2-methyl-5-(1-methylethyl)cyclohexyl]prop-2-enenitrile
    • (E)-3-[(1R,2S,5S)-2-methyl-5-propan-2-ylcyclohexyl]prop-2-enenitrile
    • 72214-41-6
    • 2-Propenenitrile, (2(or 5)-methyl-5(or 2)-(1-methylethyl)cyclohexyl)-
    • 2-Propenenitrile, 3-(2(or 5)-methyl-5(or 2)-(1-methylethyl)cyclohexyl)-
    • PVDKYSFEUBRCED-MFAXVDPOSA-N
    • 2-Propenenitrile, [2(or 5)-methyl-5(or 2)-(1-methylethyl)cyclohexyl]-
    • 3-(p-Methyl)acrylonitrile
    • Inchi: 1S/C13H21N/c1-10(2)12-7-6-11(3)13(9-12)5-4-8-14/h4-5,10-13H,6-7,9H2,1-3H3/b5-4+/t11-,12-,13+/m0/s1
    • InChI Key: PVDKYSFEUBRCED-MFAXVDPOSA-N
    • SMILES: N#C/C=C/[C@@H]1C[C@@H](C(C)C)CC[C@@H]1C

Computed Properties

  • Exact Mass: 191.16753
  • Monoisotopic Mass: 191.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79
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